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Compound of Interest

Compound Name: Pentacosane

Cat. No.: B166384 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: This application note details a robust and reliable method for the identification and

quantification of pentacosane (C25H52) using Gas Chromatography-Mass Spectrometry (GC-

MS). Pentacosane is a long-chain alkane found in various natural products and used as a

reference standard in analytical chemistry.[1][2] The methodology presented here provides a

comprehensive protocol covering sample preparation, GC-MS instrument parameters, and data

analysis, making it suitable for quality control, purity assessment, and research applications.

Physicochemical Properties of Pentacosane
Pentacosane is a saturated hydrocarbon with a linear chain of 25 carbon atoms.[1] It is a

waxy, colorless solid at room temperature and is soluble in organic solvents such as benzene

and chloroform.[1][3]
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Property Value Reference

Molecular Formula C₂₅H₅₂ [4]

Molecular Weight 352.7 g/mol [3]

CAS Number 629-99-2 [4]

Melting Point 53-56 °C [1]

Boiling Point 401.9 °C (at 760 mmHg) [1]

Experimental Protocols
Materials and Reagents

Standard: Pentacosane (≥99% purity)

Solvent: Hexane or Dichloromethane (GC grade)

Vials: 2 mL clear glass autosampler vials with PTFE-lined caps.[5][6]

Filters: 0.22 µm PTFE syringe filters (if required)

Sample and Standard Preparation
Proper sample preparation is critical for accurate GC-MS analysis. The goal is to dissolve the

analyte in a volatile solvent suitable for injection.[5]

Stock Standard Solution (1000 µg/mL): Accurately weigh 10 mg of pentacosane standard

and dissolve it in 10 mL of hexane in a volumetric flask.

Working Standard Solutions: Prepare a series of working standards (e.g., 1, 5, 10, 25, 50

µg/mL) by serially diluting the stock solution with hexane. These will be used to generate a

calibration curve for quantification.

Sample Preparation: Dissolve solid samples containing pentacosane in a suitable volatile

solvent like hexane to achieve a final concentration within the calibration range

(approximately 10 µg/mL is recommended for a 1 µL injection).[5][7]
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Filtration (Optional): If the sample solution contains particulate matter, filter it through a 0.22

µm syringe filter to prevent clogging the GC inlet and column.[7]

Transfer: Transfer the final prepared standard or sample solutions into 2 mL glass

autosampler vials for analysis.[6]

GC-MS Instrumentation and Method
The following parameters are recommended for the analysis of pentacosane on a standard

capillary GC-MS system.

Parameter Recommended Setting

Gas Chromatograph (GC)

Column

HP-5MS (or equivalent 5% Phenyl

Methylpolysiloxane), 30 m x 0.25 mm ID, 0.25

µm film thickness[2][8]

Carrier Gas
Helium, constant flow mode at 1.0 - 1.2

mL/min[2][8]

Injection Mode Splitless (1 µL injection volume)[2]

Injector Temperature 250 °C[2]

Oven Program
Initial: 50 °C, hold for 3 min. Ramp: 4 °C/min to

320 °C. Hold: 5 min at 320 °C[2]

Mass Spectrometer (MS)

Ionization Mode Electron Ionization (EI) at 70 eV[3]

Mass Analyzer Quadrupole

Scan Mode Full Scan (m/z 40-450) for identification

SIM Mode (Optional)
For enhanced sensitivity and quantification,

monitor characteristic ions

Transfer Line Temp 280 °C

Ion Source Temp 230 °C
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Data Presentation and Analysis
Identification
Pentacosane is identified by its retention time (RT) and its characteristic mass spectrum.

Under the conditions described, the retention time for pentacosane is approximately 32.99

minutes.[2] The EI mass spectrum is characterized by a series of hydrocarbon fragment ions,

with the most abundant peaks used for confirmation.[3][9]

Quantitative Data
A calibration curve is generated by plotting the peak area of a characteristic ion against the

concentration of the working standards. The concentration of pentacosane in unknown

samples is then determined from this curve. The table below summarizes the key quantitative

parameters for pentacosane.

Parameter Value Description

Retention Time (RT) ~32.99 min[2]
Time taken for pentacosane to

elute from the GC column.

Molecular Ion (M+) m/z 352

The ion corresponding to the

intact molecule (low

abundance).[3]

Quantifier Ion m/z 57 (Base Peak)

The most abundant fragment

ion, typically used for

quantification.[3]

Qualifier Ions m/z 43, 71, 85

Additional characteristic

fragment ions used for

confirmation.[3]

Experimental Workflow Visualization
The following diagram illustrates the complete workflow for the GC-MS analysis of

pentacosane, from initial sample handling to final data analysis.
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1. Sample Preparation

2. GC-MS Analysis

3. Data Processing

Receive Solid Sample
or Standard

Dissolve in Hexane
(e.g., 10 mg / 10 mL)

Perform Serial Dilutions
for Calibration Curve

Filter using 0.22 µm
Syringe Filter (if needed)

Transfer to
2 mL Glass Vial

Inject 1 µL into GC Inlet
(250°C, Splitless)

Separation on HP-5MS Column
(Temperature Programmed)

Electron Ionization (70 eV)

Mass Analysis
(Quadrupole, m/z 40-450)

Detection

Generate Total Ion
Chromatogram (TIC)

Identify Peak by Retention Time
and Mass Spectrum

Integrate Peak Area
(m/z 57)

Quantify using
Calibration Curve

Final Report:
Concentration of Pentacosane

Click to download full resolution via product page

Caption: Workflow for GC-MS analysis of pentacosane.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b166384?utm_src=pdf-body-img
https://www.benchchem.com/product/b166384?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166384?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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